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Compound of Interest

Compound Name: Fmoc-D-Lys(Aloc)-OH

Cat. No.: B613325 Get Quote

For researchers and scientists engaged in drug development and peptide synthesis, the proper

handling and disposal of chemical reagents is paramount to ensuring a safe and compliant

laboratory environment. This guide provides detailed, step-by-step procedures for the safe

disposal of Fmoc-D-Lys(Aloc)-OH, a common reagent in solid-phase peptide synthesis.

Adherence to these protocols is essential for minimizing environmental impact and protecting

laboratory personnel.

Chemical and Safety Data Overview
Fmoc-D-Lys(Aloc)-OH is a white, solid, non-hazardous substance according to Regulation

(EC) No. 1272/2008.[1] However, as with any chemical reagent, caution should be exercised

during handling and disposal.
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Property Data Reference

Chemical Name
Nα-Fmoc-Nε-allyloxycarbonyl-

D-lysine
[2]

CAS Number 146982-27-6 [1][3]

Molecular Formula C25H28N2O6 [2][4]

Molecular Weight 452.5 g/mol [1][2]

Appearance White to beige powder [1][2]

Storage Temperature 2-8°C [3]

Incompatible Materials Strong oxidizing agents [1]

While not classified as hazardous, Fmoc-D-Lys(Aloc)-OH may cause irritation to the

respiratory tract, skin, and eyes upon contact.[2] In the event of a fire, hazardous

decomposition products such as carbon oxides and nitrogen oxides may be formed.[1]

Personal Protective Equipment (PPE)
Before handling Fmoc-D-Lys(Aloc)-OH for disposal, all personnel must be equipped with the

appropriate personal protective equipment.

PPE Item Specification

Gloves Inspected, disposable nitrile gloves

Eye Protection
Splash goggles or safety glasses with side

shields

Respiratory Dust respirator (e.g., N95)

Body Protection Full suit or laboratory coat

Footwear Closed-toe shoes
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The recommended disposal method for Fmoc-D-Lys(Aloc)-OH is to engage a licensed

professional waste disposal service.[1][5] The following steps outline the procedure for

collecting and preparing the chemical waste for disposal.

1. Waste Collection:

Use appropriate tools, such as a shovel or spatula, to carefully transfer the spilled or waste

Fmoc-D-Lys(Aloc)-OH into a designated and clearly labeled waste disposal container.[2]

Ensure the container is suitable for solid chemical waste and is kept closed when not in use.

[1]

2. Container Labeling:

The waste container must be clearly labeled with the full chemical name: "Fmoc-D-
Lys(Aloc)-OH".

Include the CAS number: "146982-27-6".

Indicate the nature of the waste (e.g., "Solid Chemical Waste for Disposal").

3. Storage Pending Disposal:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1]

The storage area should be designated for chemical waste and be inaccessible to

unauthorized personnel.

4. Arranging for Disposal:

Contact a licensed and reputable chemical waste disposal company to arrange for the

collection and disposal of the Fmoc-D-Lys(Aloc)-OH waste.[1]

Provide the disposal company with the Safety Data Sheet (SDS) for the chemical.

5. Disposal of Contaminated Materials:
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Any materials, such as gloves, paper towels, or weighing paper, that have come into contact

with Fmoc-D-Lys(Aloc)-OH should be considered contaminated.

Dispose of these contaminated materials in the same designated waste container as the

chemical itself.[1]

Emergency Procedures
In the event of accidental release or exposure, follow these immediate safety measures:

Exposure Type First Aid Measures

Inhalation
Move the individual to fresh air. If not breathing,

provide artificial respiration.

Skin Contact
Wash the affected area thoroughly with soap

and plenty of water.

Eye Contact

Flush the eyes with water as a precaution.

Remove contact lenses if present and easy to

do.

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person.

For any significant exposure, seek immediate medical attention.
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Fmoc-D-Lys(Aloc)-OH Disposal Workflow
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Caption: A flowchart illustrating the key stages of Fmoc-D-Lys(Aloc)-OH waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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